![molecular formula C11H11N5O B2839276 [2-(3-Methyltriazol-4-yl)-3H-benzimidazol-5-yl]methanol CAS No. 2416235-65-7](/img/structure/B2839276.png)
[2-(3-Methyltriazol-4-yl)-3H-benzimidazol-5-yl]methanol
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Overview
Description
The compound “[2-(3-Methyltriazol-4-yl)-3H-benzimidazol-5-yl]methanol” appears to contain a benzimidazole ring, which is a fused aromatic ring structure consisting of benzene and imidazole . It also contains a triazole ring, which is a five-membered ring with two carbon atoms and three nitrogen atoms . The presence of these functional groups could potentially give this compound interesting chemical and biological properties.
Molecular Structure Analysis
The molecular structure of this compound would likely be planar due to the presence of the benzimidazole and triazole rings. These rings also contain conjugated pi systems, which could potentially give the compound interesting optical properties .Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the presence of the benzimidazole and triazole rings. These rings could potentially participate in a variety of chemical reactions, including electrophilic aromatic substitution or nucleophilic aromatic substitution .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would likely be influenced by the presence of the benzimidazole and triazole rings. These rings could potentially affect properties such as solubility, melting point, and boiling point .Scientific Research Applications
Organic Synthesis and Catalysis
N-Methylation of Amines and Transfer Hydrogenation of Nitroarenes Using Methanol
Methanol serves as both a C1 synthon and H2 source for selective N-methylation of amines, showcasing the utility of methanol in facilitating key transformations in organic synthesis. This method highlights the synthetic versatility of using simple alcohols for functional group transformations, which could be related to the broader class of compounds including “[2-(3-Methyltriazol-4-yl)-3H-benzimidazol-5-yl]methanol” (Sarki et al., 2021).
Supercritical Methanol as Solvent and Carbon Source
The use of supercritical methanol over copper-doped porous metal oxides facilitates the synthesis of benzimidazoles and N-methylbenzimidazoles from 1,2-diaminobenzenes. This process underscores the role of methanol not only as a solvent but also as a carbon source, indicating potential routes for the synthesis of complex molecules including benzimidazole derivatives (Sun et al., 2015).
Material Science
Enhancement of Durability and CO Tolerance
The stability and CO tolerance of commercial CB/PtRu used in direct methanol fuel cells were enhanced using poly(2,5-benzimidazole) coating. This application demonstrates the importance of chemical modifications in improving the performance of materials used in energy technologies (Yang et al., 2016).
Pharmaceutical Intermediates
Synthesis of Benzimidazoles and Quinoxalines
A green and scalable one-minute synthesis of benzimidazoles has been developed, using methanol as the reaction medium. This method offers a rapid, efficient, and environmentally friendly approach to synthesizing benzimidazole derivatives, which are crucial in the pharmaceutical industry for creating a wide range of therapeutic agents (Elumalai & Hansen, 2020).
Future Directions
Properties
IUPAC Name |
[2-(3-methyltriazol-4-yl)-3H-benzimidazol-5-yl]methanol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11N5O/c1-16-10(5-12-15-16)11-13-8-3-2-7(6-17)4-9(8)14-11/h2-5,17H,6H2,1H3,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CXBZKKZAYQKGPH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CN=N1)C2=NC3=C(N2)C=C(C=C3)CO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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